Cas no 1409964-36-8 (1-chloro-4-(cyclopropyloxy)isoquinoline)

• Product Name: 1-chloro-4-(cyclopropyloxy)isoquinoline
• CAS No: 1409964-36-8
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 2111770
• Update Time: 2023-11-19

1-chloro-4-(cyclopropyloxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(cyclopropyloxy)Isoquinoline
• 1-chloro-4-cyclopropoxyisoquinoline
• ULQPIQNYVGYKGU-UHFFFAOYSA-N
• 1-chloro-4-cyclopropoxyisoquinolin
• Isoquinoline, 1-chloro-4-(cyclopropyloxy)-
• CID 86683264
• 1-chloro-4-(cyclopropyloxy)isoquinoline

• Inchi： 1S/C12H10ClNO/c13-12-10-4-2-1-3-9(10)11(7-14-12)15-8-5-6-8/h1-4,7-8H,5-6H2
• InChI Key： ULQPIQNYVGYKGU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C=N1)OC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 376.1±22.0 °C(Predicted)
• pka: 1.75±0.31(Predicted)